Cas no 2768326-33-4 (2,3-Diamino-3-methylbutanoic acid dihydrochloride)

• Product Name: 2,3-Diamino-3-methylbutanoic acid dihydrochloride
• CAS No: 2768326-33-4
• MF: C₅H₁₄Cl₂N₂O₂
• MW: 205.082859516144
• CID: 5560306
• PubChem ID: 165997662
• Update Time: 2025-05-26

2,3-Diamino-3-methylbutanoic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-diamino-3-methylbutanoic acid dihydrochloride
• EN300-37395095
• 2768326-33-4
• 2,3-Diamino-3-methylbutanoic acid dihydrochloride

• Inchi： 1S/C5H12N2O2.2ClH/c1-5(2,7)3(6)4(8)9;;/h3H,6-7H2,1-2H3,(H,8,9);2*1H
• InChI Key： ZBPPVTHEAUQAKM-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C(C(C)(C)N)N)=O

Computed Properties

• Exact Mass: 204.0432331g/mol
• Monoisotopic Mass: 204.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų

Additional information on 2,3-Diamino-3-methylbutanoic acid dihydrochloride

Introduction to 2,3-Diamino-3-methylbutanoic acid dihydrochloride (CAS No. 2768326-33-4)

2,3-Diamino-3-methylbutanoic acid dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2768326-33-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its amino and carboxyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its dihydrochloride salt form enhances stability and solubility, making it particularly useful in laboratory and industrial applications.

The structure of 2,3-diamino-3-methylbutanoic acid dihydrochloride consists of a branched-chain amino acid derivative with two amino groups positioned at the 2nd and 3rd carbon atoms. This structural configuration imparts distinct reactivity patterns, allowing for diverse chemical modifications. The presence of the dihydrochloride salt further improves its handling characteristics, ensuring consistent performance in synthetic protocols. Such attributes have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, advancements in medicinal chemistry have highlighted the potential of 2,3-diamino-3-methylbutanoic acid dihydrochloride as a precursor in the synthesis of peptidomimetics and protease inhibitors. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as susceptibility to enzymatic degradation. The unique side chain of this compound facilitates the creation of constrained peptide analogs, which can exhibit enhanced pharmacokinetic profiles. For instance, studies have demonstrated its utility in developing inhibitors targeting bacterial proteases, contributing to the fight against antibiotic-resistant pathogens.

Moreover, the pharmaceutical industry has explored 2,3-diamino-3-methylbutanoic acid dihydrochloride in the context of enzyme inhibition for therapeutic applications. Enzymes play critical roles in numerous metabolic pathways, and modulating their activity can lead to significant therapeutic benefits. Research has shown that derivatives of this compound can serve as substrates or inhibitors for various enzymes, including those involved in inflammation and cancer pathways. By fine-tuning its structure, scientists have been able to develop molecules with high selectivity and potency.

The synthesis of 2,3-diamino-3-methylbutanoic acid dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include condensation reactions to form the amino acid backbone followed by salt formation with hydrochloric acid. Recent innovations in synthetic methodologies have improved yield and purity, making large-scale production more feasible. These advancements have enabled researchers to explore its applications without compromising on quality or efficiency.

From a biochemical perspective, 2,3-diamino-3-methylbutanoic acid dihydrochloride has been studied for its potential role in modulating cellular processes. Its structural similarity to natural amino acids allows it to interact with biological targets in a manner that can be exploited for therapeutic purposes. For example, researchers have investigated its effects on protein folding and stability, which are crucial for maintaining cellular homeostasis. Understanding these interactions can lead to the development of drugs that address protein misfolding disorders.

The compound's solubility profile in both aqueous and organic solvents makes it a versatile tool in synthetic chemistry. This property is particularly advantageous when designing multi-step synthetic routes that require transitions between different solvent systems. The dihydrochloride form enhances solubility in water-based media while maintaining compatibility with organic solvents used in later stages of synthesis. Such flexibility is essential for optimizing reaction conditions and improving overall process efficiency.

Recent studies have also highlighted the role of 2,3-diamino-3-methylbutanoic acid dihydrochloride in material science applications beyond pharmaceuticals. Its ability to form coordination complexes with metal ions has been explored for developing catalysts and sensors. These complexes exhibit unique electronic properties that can be harnessed for various technological applications. The interdisciplinary nature of this research underscores the compound's broad utility across multiple scientific domains.

In conclusion,2,3-Diamino-3-methylbutanoic acid dihydrochloride (CAS No. 2768326-33-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its structural features enable diverse chemical modifications, making it a valuable intermediate in drug development. Ongoing research continues to uncover new applications for this compound, reinforcing its importance as a cornerstone molecule in modern chemistry and biology.